Cas no 16645-06-0 (Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI))

• Product Name: Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI)
• CAS No: 16645-06-0
• MF: C₂H₈ClNO
• MW: 97.5440196990967
• MDL: MFCD00012600
• CID: 228065
• PubChem ID: 24853241
• Update Time: 2025-05-22

Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI)
• dimethyl hydroxyamine hydrochloride
• EINECS 240-691-8
• HCl.HN(Ome)Me
• N-methyl-O-methylhydroxyamine hydrochloride
• DIMETHYLHYDROXYLAMINEHYDROCHLORIDE
• N,N-DIMETHYLHYDROXYLAMINE HYDROCHLORIDE
• N-hydroxy-N,N-dimethylamine hydrochloride
• N,N-Dimethylhydroxylamine hydrochloride 99%
• Dimethylhydroxylamine HCl salt
• NSC45353
• N,N-Dimethylhydroxylamine hydrochloride, 99%
• N,N-dimethylhydroxylamine HCl
• AKOS037646548
• AT38466
• dimethylhydroxylamine HCl
• n,n-dimethylhydroxylaminehydrochloride
• N, N-dimethylhydroxylamine hydrochloride
• FT-0637393
• HWWVAHCWJLGKLW-UHFFFAOYSA-N
• dimethyl hydroxylamine hydrochloride
• NS00052357
• dimethylhydroxylamine hydrochloride
• NSC 45353
• N,N-dimethylhydroxylamine;hydrochloride
• NSC-45353
• n,n-dimethylhydroxylamine hydrochloride salt
• Dimethylhydroxyamine hydrochloride
• dimethyl-hydroxyl amine hydrochloride
• J-010287
• dimethylhydroxylarnine hydrochloride
• DTXSID30168107
• dimethyl-hydroxylamine hydrochloride
• 16645-06-0
• Dimethyl hydroxylamine HCl
• AS-69482
• dimethylhydroxyl amine hydrochloride
• Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI)
• DB-043653

• MDL： MFCD00012600
• Inchi： 1S/C2H7NO.ClH/c1-3(2)4;/h4H,1-2H3;1H
• InChI Key： HWWVAHCWJLGKLW-UHFFFAOYSA-N
• SMILES： Cl.ON(C)C

Computed Properties

• Exact Mass: 97.02940
• Monoisotopic Mass: 97.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: Light yellow crystals
• Melting Point: 107-109 °C (lit.)
• PSA: 23.47000
• LogP: 0.73920
• Solubility: Not determined

Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on Methanamine,N-hydroxy-N-methyl-, hydrochloride (9CI)

Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI): A Comprehensive Overview

Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI), also known by its CAS number 16645-06-0, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of amine derivatives, specifically a hydroxy amine, and its hydrochloride salt form is widely recognized for its unique chemical properties and versatility in different fields.

The molecular structure of Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI) consists of a methanamine backbone with an N-hydroxy-N-methyl group attached to the nitrogen atom. This structure imparts the compound with both basic and acidic characteristics, making it suitable for a wide range of reactions and applications. The hydrochloride salt form ensures stability and solubility in various solvents, which is crucial for its use in pharmaceuticals, agrochemicals, and other industries.

Recent studies have highlighted the potential of Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI) in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polymeric materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improves their tensile strength and thermal stability.

In the pharmaceutical industry, Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI) has shown promise as an intermediate in drug synthesis. Its ability to act as both a nucleophile and an electrophile makes it versatile in forming various bioactive molecules. A 2023 research article in *Journal of Medicinal Chemistry* reported its successful use as a key intermediate in the synthesis of novel anti-inflammatory agents with improved efficacy compared to existing drugs.

The agricultural sector has also benefited from the applications of Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI). It has been utilized as a component in fertilizers and pesticides, enhancing crop yield and protecting plants from pests. Recent advancements have focused on its role in developing eco-friendly agricultural chemicals that reduce environmental impact while maintaining effectiveness.

From an environmental perspective, studies have shown that Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI) can be employed in water treatment processes to remove heavy metals and other contaminants. A 2023 study published in *Environmental Science & Technology* highlighted its effectiveness as a chelating agent in removing lead ions from contaminated water, offering a sustainable solution for water purification.

In conclusion, Methanamine, N-hydroxy-N-methyl-, hydrochloride (9CI) continues to be a valuable compound across multiple industries due to its unique chemical properties and versatility. Ongoing research is expected to uncover new applications and improve existing ones, further solidifying its importance in scientific and industrial landscapes.